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Compound of Interest

Compound Name: 2-Amino-5-iodopyrazine

cat. No.: B1286676

This guide provides essential safety and logistical information for the proper disposal of 2-
Amino-5-iodopyrazine (CAS No. 886860-50-0), a halogenated organic compound. Adherence
to these procedures is critical for ensuring personnel safety and regulatory compliance in
research and drug development settings.

Immediate Safety and Hazard Information

2-Amino-5-iodopyrazine is a hazardous substance that requires careful handling. The primary
hazards are summarized below.

Hazard Classification GHS Hazard Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed.[1][2][3]

Causes skin irritation.[1][3][4]
(5]

Skin Corrosion/Irritation H315

Causes serious eye irritation.

[4]115]

Serious Eye Damage/Irritation H319

May cause respiratory

Specific Target Organ Toxicity H335 T
irritation.[2][3][4][5]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 2-Amino-
5-iodopyrazine, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety
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goggles.[1][6]

Waste Segregation and Collection

Proper segregation is the first and most critical step in the disposal process. As a halogenated
organic compound, 2-Amino-5-iodopyrazine must be collected separately from other waste
streams.[7][8]

Step-by-Step Collection Protocol:

o Designate a Waste Container: Obtain a dedicated, properly labeled hazardous waste
container. This container must be made of a material compatible with the chemical and have
a secure, leak-proof closure.[9][10]

o Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the
full chemical name: "Waste 2-Amino-5-iodopyrazine".[7][10][11] Do not use abbreviations.
The label should also include the accumulation start date.[10]

e Segregation:

o Halogenated Waste: Collect 2-Amino-5-iodopyrazine waste in a container designated for
halogenated organic compounds.[8]

o Incompatible Materials: Do not mix this waste with incompatible materials such as strong
oxidizing agents, acids, or bases.[3][9][12]

o Non-Halogenated Waste: Keep this waste stream separate from non-halogenated organic
solvents to reduce disposal costs and ensure proper treatment.[7][8]

o Container Management:
o Keep the waste container closed at all times, except when adding waste.[7][11]

o Fill the container to no more than 75-80% of its capacity to prevent overfilling and spills.
[13]

Storage of Chemical Waste
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Waste containers must be stored in a designated and properly managed area while awaiting
pickup.

o Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which
should be at or near the point of generation.[7][14]

» Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.[9][10]

e Ventilation: The storage area must be well-ventilated.[7][9]

e Accumulation Time Limits: Hazardous waste should not be accumulated in the lab for more
than six months.[9][13] Be aware of your institution's specific time limits.

Disposal and Removal Plan

Disposal of hazardous waste must be handled by trained professionals through your
institution's Environmental Health and Safety (EHS) office or a licensed contractor.

» Request Pickup: When the waste container is nearly full or approaching its accumulation
time limit, submit a hazardous waste pickup request through your institution's EHS
department.[13]

o Documentation: Maintain detailed records of waste generation, storage, and disposal for
regulatory compliance.[10]

o Prohibited Disposal Methods:
o NEVER dispose of 2-Amino-5-iodopyrazine down the drain.[14][15]
o NEVER dispose of this chemical in the regular trash.[9]

o NEVER allow the chemical to evaporate in a fume hood as a method of disposal.[15]

Accidental Spill Procedures

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.
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e Small Spills:

o

Alert personnel in the immediate area.

o Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,
vermiculite, sand, or commercial sorbent pads).[1][7]

o Carefully collect the absorbent material and contaminated debris into a sealed, labeled
container for disposal as hazardous waste.[1][7]

o Clean the spill area thoroughly.
o Large Spills:
o Evacuate the area immediately.
o Notify your supervisor and contact your institution's EHS or emergency response team.[7]

o Prevent entry into the affected area until it has been cleared by safety professionals.

Disposal Workflow Diagram
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Figure 1. Disposal Workflow for 2-Amino-5-iodopyrazine

Click to download full resolution via product page

Caption: Disposal workflow for 2-Amino-5-iodopyrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. jubilantingrevia.com [jubilantingrevia.com]

. cenmed.com [cenmed.com]

. jubilantingrevia.com [jubilantingrevia.com]

. 2-85FE-5-FIE 98% | Sigma-Aldrich [sigmaaldrich.com]

. chemical-label.com [chemical-label.com]

. fishersci.com [fishersci.com]

. campusoperations.temple.edu [campusoperations.temple.edu]

. bucknell.edu [bucknell.edu]

°
© [e0) ~ » (&) EEN w N =

. danielshealth.com [danielshealth.com]

e 10. Proper Waste Disposal in Research Labs: Expert Guide to Safety and Compliance
[gzlabfurniture.com]

e 11. braun.matse.illinois.edu [braun.matse.illinois.edu]
e 12. 7.2 Organic Solvents [ehs.cornell.edu]

o 13. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

e 14. ehrs.upenn.edu [ehrs.upenn.edu]
e 15. vumc.org [vumc.org]

 To cite this document: BenchChem. [Proper Disposal Procedures for 2-Amino-5-
iodopyrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1286676#2-amino-5-iodopyrazine-proper-disposal-
procedures]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1286676?utm_src=pdf-custom-synthesis
https://www.jubilantingrevia.com/uploads/files/34msds_0146GjGhs13Div.3sds2-Amino-5-chloropyridine(CAPE).pdf
https://cenmed.com/2-amino-5-iodopyrazine-c007b-568396/
https://www.jubilantingrevia.com/uploads/files/382msds_0122GjGhs08Div.3sds2-Amino-5-nitropyridine.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/516392
https://chemical-label.com/en/ghs/print-clp/20511-12-0/2-amino-5-iodopyridine
https://www.fishersci.com/store/msds?partNumber=AAA1305206&productDescription=2-AMINOPYRAZINE+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.gzlabfurniture.com/proper-waste-disposal-in-research-labs/
https://www.gzlabfurniture.com/proper-waste-disposal-in-research-labs/
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://ehs.cornell.edu/book/export/html/1312
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1286676#2-amino-5-iodopyrazine-proper-disposal-procedures
https://www.benchchem.com/product/b1286676#2-amino-5-iodopyrazine-proper-disposal-procedures
https://www.benchchem.com/product/b1286676#2-amino-5-iodopyrazine-proper-disposal-procedures
https://www.benchchem.com/product/b1286676#2-amino-5-iodopyrazine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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